Cas no 152711-52-9 (2H-Pyran-2-methanol, tetrahydro-, benzoate)
152711-52-9 structure
Product Name:2H-Pyran-2-methanol, tetrahydro-, benzoate
CAS No:152711-52-9
MF:C13H18O4
MW:238.279624462128
CID:1326130
PubChem ID:71346480
Update Time:2025-04-20
2H-Pyran-2-methanol, tetrahydro-, benzoate Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-methanol, tetrahydro-, benzoate
- benzoic acid,oxan-2-ylmethanol
- Benzoic acid;oxan-2-ylmethanol
- 152711-52-9
- DTXSID60772539
- Benzoic acid--(oxan-2-yl)methanol (1/1)
-
- Inchi: 1S/C7H6O2.C6H12O2/c8-7(9)6-4-2-1-3-5-6;7-5-6-3-1-2-4-8-6/h1-5H,(H,8,9);6-7H,1-5H2
- InChI Key: NZRIOYPAUBNIOX-UHFFFAOYSA-N
- SMILES: O1CCCCC1CO.OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 238.12054
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
2H-Pyran-2-methanol, tetrahydro-, benzoate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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